Cas no 1034449-18-7 (2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride)

• Product Name: 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride
• CAS No: 1034449-18-7
• MF: C₁₇H₁₉ClN₂
• MW: 286.799163103104
• CID: 2602549
• PubChem ID: 24885686
• Update Time: 2025-11-02

2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(2,4,6-trimethylphenyl)imidazo[1,5-a]pyridin-4-ium,chloride
• 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride
• 2-(2,4,6-Trimethylphenyl)-5-methylimidazo[1,5-a]pyridinim chloride
• 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride 97%
• 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride, 97%
• SCHEMBL819011
• DTXSID00584911
• 5-METHYL-2-(2,4,6-TRIMETHYLPHENYL)-2??-IMIDAZO[1,5-A]PYRIDIN-2-YLIUM CHLORIDE
• 5-methyl-2-(2,4,6-trimethylphenyl)imidazo[1,5-a]pyridin-2-ium;chloride
• F72380
• 2-Mesityl-5-methyl-2h-imidazo[1,5-a]pyridin-4-ium chloride
• MFCD09750457
• 5-methyl-2-(2,4,6-trimethylphenyl)-2
• 2-(2,4,6-Trimethylphenyl)-5-methylimidazo[1,5-a]pyridinim chloride
• 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride
• E?-imidazo[1,5-a]pyridin-2-ylium chloride
• 1034449-18-7
• 5-Methyl-2-(2,4,6-trimethylphenyl)-2H-imidazo[1,5-a]pyridin-4-ium chloride

• Inchi： 1S/C17H19N2.ClH/c1-12-8-13(2)17(14(3)9-12)18-10-16-7-5-6-15(4)19(16)11-18;/h5-11H,1-4H3;1H/q+1;/p-1
• InChI Key： DJFXURXZOPNPGY-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=C2C=CC=C(C)N2C=1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 286.1236763g/mol
• Monoisotopic Mass: 286.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.3Ų

Experimental Properties

• Melting Point: >300 °C

2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride

Exploring the Versatile Applications of 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride (CAS No. 1034449-18-7) in Modern Chemistry

In the rapidly evolving field of organic chemistry, 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride (CAS No. 1034449-18-7) has emerged as a compound of significant interest. This heterocyclic compound, characterized by its unique imidazo[1,5-a]pyridinium core, is gaining attention for its potential applications in pharmaceuticals, materials science, and catalysis. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel chemical entities that can address contemporary challenges in drug discovery and advanced material development.

The molecular structure of 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride features a mesityl group at the 2-position and a methyl group at the 5-position, contributing to its distinctive chemical behavior. This arrangement enhances the compound's stability while maintaining reactivity at specific sites, making it a valuable intermediate in synthetic chemistry. The chloride counterion further influences its solubility and interaction with other molecules, expanding its utility in various reaction conditions.

One of the most promising applications of 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride lies in the field of medicinal chemistry. Recent studies have investigated its potential as a scaffold for developing new therapeutic agents, particularly in targeting protein-protein interactions that are often challenging to modulate with traditional small molecules. The compound's ability to interact with biological targets through multiple binding modes makes it a candidate for drug discovery programs focused on oncology, neurodegenerative diseases, and infectious diseases.

Beyond pharmaceuticals, 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride has shown promise in materials science. Its conjugated system and cationic nature make it suitable for developing organic electronic materials, including organic light-emitting diodes (OLEDs) and conductive polymers. Researchers are particularly interested in how modifications to its structure can fine-tune electronic properties for specific applications in flexible electronics and energy storage devices.

The synthesis and handling of 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride require careful consideration of reaction conditions. Optimal yields are typically achieved through controlled temperature environments and appropriate solvent systems. Recent advancements in synthetic methodologies have improved access to this compound, making it more readily available for research and development purposes. These improvements align with the current industry trend toward more efficient and sustainable synthetic routes.

From a commercial perspective, the market for specialized heterocyclic compounds like 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride is experiencing steady growth. This trend reflects the increasing demand from pharmaceutical companies and research institutions for high-quality, well-characterized chemical building blocks. Suppliers are responding by offering this compound in various quantities, from milligram-scale for initial research to kilogram quantities for process development.

Quality control and characterization of 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride are critical aspects of its production. Advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and HPLC, are routinely employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important given the compound's potential use in sensitive applications where impurity profiles can significantly impact performance.

Looking to the future, research directions for 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride may explore its potential in emerging areas such as supramolecular chemistry and nanotechnology. The compound's structural features suggest possible applications in molecular recognition systems or as components of more complex architectures. These possibilities align with current scientific interest in designing functional molecular systems with precisely controlled properties.

For researchers considering working with 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride, it's important to consult the latest literature and safety data. While not classified as hazardous under standard handling conditions, proper laboratory practices should always be followed. The compound's stability under various conditions and compatibility with common reagents are subjects of ongoing investigation, with new findings regularly appearing in the scientific literature.

In conclusion, 2-Mesityl-5-methylimidazo[1,5-a]pyridinium chloride (CAS No. 1034449-18-7) represents an intriguing chemical entity with diverse potential applications. Its unique structural features and adaptable chemistry position it as a valuable tool for researchers across multiple disciplines. As scientific understanding of this compound continues to grow, so too will its impact on various technological and therapeutic advancements, making it a compound worth watching in the coming years.